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Compound of Interest

Compound Name: I942

Cat. No.: B1674138 Get Quote

Following a comprehensive search for "I942" in the context of scientific studies, drug

development, or protein research, no relevant information matching the user's request for a

comparison guide on independent replication could be found. The term "I942" does not appear

to correspond to a known study, compound, or protein in the scientific literature based on the

search results.

The searches yielded references to unrelated topics, including:

U.S. Citizenship and Immigration Services (USCIS) Form I-942: This form is a "Request for

Reduced Fee" for the N-400 naturalization application.[1][2][3][4]

A historical syllabus: The term "I942" was noted in a document from Vision IAS, likely as a

typo or internal reference number, in a section discussing the history of the Indian National

Army.[5]

The E-number for Nitrous Oxide: The gas nitrous oxide is designated as E942 for use as a

food additive.[6]

An identifier for Curcumin: The compound curcumin has a UNII identifier of IT942ZTH98.[7]

However, curcumin is widely recognized as an unstable and poorly bioavailable compound,

making it an unlikely candidate for the kind of specific, replicable signaling pathway studies

requested.[7]
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Without a clear and accurate identifier for the research topic in question, it is not possible to

proceed with creating the requested comparison guide. The core requirements—summarizing

quantitative data, detailing experimental protocols, and visualizing signaling pathways—are

contingent on a specific, identifiable body of scientific work.

To fulfill this request, please provide a more specific identifier for the studies of interest, such

as:

The name of a specific drug, compound, or protein.

The title or authors of the primary research paper.

A PubMed ID (PMID) or Digital Object Identifier (DOI).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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